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Compound of Interest

Compound Name: Tributylphosphine oxide

Cat. No.: B122868 Get Quote

Technical Support Center: Tributylphosphine Oxide
(TBPO)
This guide provides researchers, scientists, and drug development professionals with essential

information for the safe handling and effective use of hygroscopic tributylphosphine oxide.

Frequently Asked Questions (FAQs)
Q1: What is tributylphosphine oxide (TBPO) and what are its primary applications?

A1: Tributylphosphine oxide (TBPO), with the CAS number 814-29-9, is an

organophosphorus compound that appears as a white to off-white crystalline solid.[1][2][3] Due

to its chemical properties, it serves various roles in research and industry, including:

Ligand in Coordination Chemistry: It forms stable complexes with transition metals, which is

vital for catalysis and materials science.[3]

Reagent in Organic Synthesis: It is used as a reagent and sometimes as a solvent in the

synthesis of other complex organic molecules.[3]

Catalysis: TBPO is employed in various catalytic processes to improve reaction efficiency.[3]

Pharmaceutical Development: It can be used in drug formulation to enhance the solubility

and bioavailability of active pharmaceutical ingredients.[3]
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Q2: Why is TBPO classified as hygroscopic and what are the implications?

A2: TBPO is described as hygroscopic, meaning it has a strong tendency to absorb moisture

directly from the atmosphere.[1][2] This property is critical because the absorbed water can:

Alter the physical state of the compound, causing it to become clumpy or oily.

Introduce an unwanted reactant (water) into moisture-sensitive experiments, potentially

leading to side reactions, reduced yields, or complete reaction failure.

Affect the accuracy of measurements when weighing the compound for a reaction.

Q3: What are the recommended storage and handling conditions for TBPO?

A3: Due to its hygroscopic and hazardous nature, strict storage and handling procedures are

mandatory.

Storage: Store TBPO in a tightly sealed container in a dry, cool, and well-ventilated area,

away from incompatible materials like strong oxidizing agents.[2] Storage under an inert gas

atmosphere (e.g., argon or nitrogen) is recommended. Some suppliers suggest storing at

temperatures below 15°C in a dark place. The storage area should be secure (store locked

up).[2]

Handling: Always handle TBPO in a well-ventilated area, such as a fume hood.[4] Use air-

free techniques when possible.[5] Avoid creating dust. Wear appropriate Personal Protective

Equipment (PPE), including chemical-resistant gloves, safety goggles or a face shield, and a

lab coat.[2][6] A NIOSH-approved respirator may be necessary if ventilation is inadequate.[4]

Q4: What are the main safety hazards associated with TBPO?

A4: TBPO is classified as a hazardous chemical. Key hazards include:

Corrosive Effects: It causes severe skin burns and serious eye damage.[2]

Toxicity: It is harmful if swallowed, inhaled, or in contact with the skin. Inhalation may lead to

corrosive injuries to the respiratory tract.[7]
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First Aid: In case of contact, immediately flush the affected area with copious amounts of

water for at least 15 minutes and seek urgent medical attention.[2] If inhaled, move to fresh

air.[2] If swallowed, rinse the mouth with water but do not induce vomiting.[2]

Q5: How can I tell if my TBPO has absorbed moisture?

A5: Visual inspection can often reveal moisture absorption. Signs include:

A change in appearance from a free-flowing white powder to a clumpy, sticky, or oily solid.

Difficulty in handling and weighing the compound accurately. If you suspect moisture

contamination, it is best to dry the material before use in a moisture-sensitive reaction.
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Problem Possible Cause Recommended Solution

Inconsistent reaction yields,

unexpected byproducts, or

reaction failure.

Moisture contamination from

hygroscopic TBPO.

1. Ensure TBPO is properly

dried before use. Follow the

detailed drying protocol

provided below. 2. Verify that

the reaction is being performed

under strictly anhydrous

conditions (e.g., dry solvents,

inert atmosphere).

The TBPO solid appears

clumpy, oily, or has liquefied.

The compound has absorbed

a significant amount of

moisture from the atmosphere

due to improper storage or

handling.

1. Do not use the material

directly in a moisture-sensitive

reaction. 2. Dry the TBPO

thoroughly using a vacuum

oven or a desiccator over a

strong drying agent. Refer to

the drying protocol. 3. Review

and improve your storage

procedures. Ensure containers

are sealed tightly and consider

using a desiccator or glovebox

for storage.

Difficulty removing TBPO from

the final reaction mixture.

TBPO, like its analogue

triphenylphosphine oxide

(TPPO), can be challenging to

separate from reaction

products due to its polarity and

solubility.[8][9]

1. Precipitation/Trituration: For

non-polar products,

concentrate the reaction

mixture and triturate the

residue with a non-polar

solvent like cold hexanes or

diethyl ether. The less soluble

TBPO may precipitate and can

be removed by filtration.[9][10]

2. Acid-Base Extraction: This

method is not directly

applicable as TBPO is neutral.

3. Column Chromatography:

While effective, it can be

tedious. A silica gel plug
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filtration with a non-polar

eluent may remove a

significant portion of the TBPO

before full column purification.

[10]

Data Presentation
Table 1: Physical and Chemical Properties of Tributylphosphine Oxide

Property Value Reference(s)

CAS Number 814-29-9 [6]

Molecular Formula C₁₂H₂₇OP [1][3]

Molecular Weight 218.32 g/mol [1][6]

Appearance
White to off-white crystalline

powder/solid
[1][2][3]

Melting Point 64 - 69 °C [2][6]

Boiling Point 150 °C @ 1.5 mmHg [2][6]

Hygroscopicity Hygroscopic [1][2][7]

Primary Hazards

Corrosive (causes severe

skin/eye burns), Harmful

(swallowed, inhaled, skin

contact)

[2][6]

Experimental Protocols
Protocol: Drying Hygroscopic Tributylphosphine Oxide

This protocol describes how to effectively remove absorbed atmospheric water from TBPO

before its use in an experiment.

Materials:
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Hygroscopic TBPO

Schlenk flask or a round-bottom flask

High-vacuum pump

Vacuum oven (alternative)

Desiccator

Strong drying agent (e.g., phosphorus pentoxide, anhydrous calcium sulfate)

Inert gas supply (Argon or Nitrogen)

Method 1: High-Vacuum Drying (Preferred Method)

Place the hygroscopic TBPO into a clean, dry Schlenk flask.

Connect the flask to a high-vacuum line equipped with a cold trap.

Slowly open the flask to the vacuum to avoid disturbing the powder.

Dry the material under high vacuum for several hours (4-12 hours, depending on the amount

of material and level of moisture). Gentle heating (e.g., 40-50 °C, well below the melting

point) can accelerate the process, but ensure the temperature does not degrade the

compound.

Once drying is complete, backfill the Schlenk flask with an inert gas (e.g., argon or nitrogen).

Store the dried TBPO in the sealed flask inside a desiccator or a glovebox until ready for

use.

Method 2: Desiccator Drying (For Less Stringent Requirements)

Place a strong drying agent in the bottom of a glass desiccator.

Place the TBPO in a shallow, open container (like a crystallization dish) on the desiccator

plate.
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Seal the desiccator. If the desiccator has a stopcock, you can apply a vacuum to increase

the drying efficiency.

Allow the TBPO to dry for an extended period (24-48 hours).[11] Note that this method is

slower and may be less effective than high-vacuum drying.[11]

Handle the dried material quickly in a low-humidity environment to minimize re-absorption of

moisture.

Mandatory Visualizations
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Workflow for Handling and Storage of TBPO

Storage Protocol

Handling Protocol

Receive TBPO

Inspect Seal Integrity

Store in Dry, Cool, Ventilated Area
(Inert Atmosphere Recommended)

Seal OK Transfer to Airtight Container
with Desiccant or under Inert Gas

Seal Broken

Retrieve from Storage

Handle in Fume Hood
(Wear full PPE)

Weigh Quickly

Use in Experiment

Tightly Reseal Container

Return to Storage

Click to download full resolution via product page

Caption: Recommended workflow for the proper storage and handling of hygroscopic TBPO.
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Troubleshooting Experimental Issues with TBPO

Experiment Yields are Low
or Inconsistent

Was the TBPO
visibly clumpy or oily?

High Likelihood of
Moisture Contamination

Yes

Were anhydrous solvents
and inert atmosphere used?

No

Action: Dry TBPO under high vacuum
and re-run experiment.

Consider Other Factors

Problem Resolved

Yes

Moisture introduced from
solvents or atmosphere.

No

Action: Ensure all reagents and
conditions are strictly anhydrous.

Click to download full resolution via product page

Caption: A logical decision tree for troubleshooting common issues involving TBPO.
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TBPO Formation and Interaction with Water

Tributylphosphine
(PBu₃)

Anhydrous TBPO
(O=PBu₃)

Oxidation

Oxygen (O₂)
from Air

Hydrated TBPO
(Clumped Solid)

Hygroscopic Absorption

Water (H₂O)
from Atmosphere

Drying (Vacuum)

Click to download full resolution via product page

Caption: The relationship between tributylphosphine, TBPO, and atmospheric moisture.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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